Cas no 1161775-52-5 (1-[4-(chloromethyl)-2-thiazolyl]-Ethanone)
1161775-52-5 structure
Product Name:1-[4-(chloromethyl)-2-thiazolyl]-Ethanone
CAS No:1161775-52-5
MF:C6H6ClNOS
MW:175.635939121246
CID:1100201
PubChem ID:66819977
Update Time:2025-04-20
1-[4-(chloromethyl)-2-thiazolyl]-Ethanone Chemical and Physical Properties
Names and Identifiers
-
- 1-[4-(chloromethyl)-2-thiazolyl]-Ethanone
- 1-(4-chloromethyl-thiazol-2-yl)ethanone
- 1-(4-chloromethyl-thiazol-2-yl)-ethanone
- DB-353984
- 1161775-52-5
- KVIZDZZLHUOYJF-UHFFFAOYSA-N
- SCHEMBL855213
-
- Inchi: 1S/C6H6ClNOS/c1-4(9)6-8-5(2-7)3-10-6/h3H,2H2,1H3
- InChI Key: KVIZDZZLHUOYJF-UHFFFAOYSA-N
- SMILES: ClCC1=CSC(C(C)=O)=N1
Computed Properties
- Exact Mass: 174.9858627g/mol
- Monoisotopic Mass: 174.9858627g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 142
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 58.2Ų
1-[4-(chloromethyl)-2-thiazolyl]-Ethanone Related Literature
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1. Agricultural
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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